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Compound of Interest

Compound Name: 5-Propylbenzene-1,3-diol-d5

Cat. No.: B15289376

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 5-Propylbenzene-1,3-diol-d5, a
deuterated analog of 5-Propylbenzene-1,3-diol. This document is intended for researchers in
drug development, analytical chemistry, and cellular biology, offering key data, experimental
protocols, and insights into its application as an internal standard and its relevance to specific
signaling pathways.

Core Compound Data

5-Propylbenzene-1,3-diol-d5 is the deuterated form of 5-Propylbenzene-1,3-diol (also known
as Divarinol), a naturally occurring alkylresorcinol. The deuteration makes it an ideal internal
standard for mass spectrometry-based quantification of the parent compound and its
derivatives, such as cannabigerovarin (CBGV).

Quantitative Data Summary

The following tables summarize the key quantitative data for both 5-Propylbenzene-1,3-diol-
d5 and its non-deuterated analog. This data has been compiled from various suppliers and
databases.

Table 1: Properties of 5-Propylbenzene-1,3-diol-d5
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Property Value Source
5-
Chemical Name (pentadeuteriopropyl)benzene-  LGC Standards[1]
1,3-diol
Synonyms Divarinol-d5 LGC Standards[1]
CAS Number 498542-90-8 LGC Standards[1]
Molecular Formula CoH7Ds0:2 Inferred from structure
Molecular Weight 157.115 LGC Standards[1]
) ) ) Based on common commercial
Isotopic Enrichment >98% (Assumed typical)

standards

Note on Isotopic Enrichment: A specific Certificate of Analysis for 5-Propylbenzene-1,3-diol-d5

was not publicly available. The isotopic enrichment is assumed to be >98%, which is a

common specification for commercially available deuterated internal standards. Users should

always refer to the lot-specific Certificate of Analysis from their supplier for the exact value.

Table 2: Properties of 5-Propylbenzene-1,3-diol (Non-deuterated)

Property Value Source

CAS Number 500-49-2 Sigma-Aldrich, SCBT[2][3]
Molecular Formula CoH1202 Sigma-Aldrich, SCBT[2][3]
Molecular Weight 152.19 Sigma-Aldrich, SCBT[2][3]
Purity >98% Sigma-Aldrich[3]
Appearance White to Off-White Solid BJ Science LLC[4]
Storage Temperature Refrigerator (2-8°C) Sigma-Aldrich[3]

Application in Cellular Signaling: The TRPV4

Pathway
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5-Propylbenzene-1,3-diol is a precursor in the synthesis of Cannabigerovarin (CBGV). CBGV
has been identified as a modulator of the Transient Receptor Potential Vanilloid 4 (TRPV4)
channel.[5] TRPV4 is a widely expressed calcium-permeable cation channel involved in a
variety of physiological processes. Its activation initiates a cascade of intracellular signaling
events. The diagram below illustrates a potential signaling pathway following TRPV4 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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